3-(Hydroxymethyl)piperidine-3-carboxylic acid

• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• SMILES: C1CC(CNC1)(CO)C(=O)O
• InChI: InChI=1S/C7H13NO3/c9-5-7(6(10)11)2-1-3-8-4-7/h8-9H,1-5H2,(H,10,11)
• InChIKey: ZJASFGBJDISXLN-UHFFFAOYSA-N

3-(Hydroxymethyl)piperidine-3-carboxylic Acid: Building Block Profile

3-(Hydroxymethyl)piperidine-3-carboxylic acid (CAS 1698162-03-6, C₇H₁₃NO₃, MW 159.18 g/mol) is a heterocyclic β-amino acid derivative featuring both a hydroxymethyl (–CH₂OH) and a carboxylic acid (–COOH) group at the 3-position of the piperidine ring, creating a quaternary carbon center. This compound belongs to the class of cyclic α,α-disubstituted amino acids, a family recognized for imparting conformational constraint in peptide and small-molecule design [1]. It is classified as a piperidinecarboxylic acid derivative, with the nitrogen atom available for further functionalization, making it a versatile chiral building block for medicinal chemistry and chemical biology applications [2]. The compound is commercially available from specialty chemical suppliers such as Enamine (EN300-1627761) at research-grade purity (≥95%), with pricing indicative of a niche, high-value synthetic intermediate [3].

Constrained peptide and foldamer design workflow

Quaternary α,α-disubstituted amino acid scaffold

Research-grade sourcing from specialty suppliers

• [1] Wysong, C.L.; Yokum, T.S.; Morales, G.A.; et al. 4-Aminopiperidine-4-carboxylic Acid: A Cyclic α,α-Disubstituted Amino Acid for Preparation of Water-Soluble Highly Helical Peptides. J. Org. Chem. 1996, 61, 7650–7651. View Source
• [2] PubChem. Compound Summary for CID 130490549: 3-(Hydroxymethyl)piperidine-3-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130490549 (accessed 2026-04-26). View Source
• [3] Kuujia.com. CAS No. 1698162-03-6: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Price and Supplier Information. https://www.kuujia.com/cas-1698162-03-6.html (accessed 2026-04-26). View Source

Substitution Failure: 3-(Hydroxymethyl)piperidine-3-carboxylic Acid vs. Nipecotic Acid

Users seeking a piperidine-based building block for constrained peptide or small-molecule design may consider nipecotic acid (piperidine-3-carboxylic acid, CAS 498-95-3) or 3-hydroxymethylpiperidine (piperidin-3-ylmethanol, CAS 4606-65-9) as simpler alternatives. However, these compounds each present only a single functional handle at the 3-position, limiting their utility as conformational constraints. Nipecotic acid lacks the hydroxymethyl group required for additional hydrogen-bonding interactions, while 3-hydroxymethylpiperidine lacks the carboxylic acid needed for amide bond formation in peptide synthesis. Even when both functional groups are introduced on the piperidine scaffold—as in 5-hydroxymethyl-piperidine-3-carboxylic acid derivatives used in aspartyl protease inhibitor programs—the substituents occupy different ring carbons, producing a different spatial orientation and conformational profile [1]. 3-(Hydroxymethyl)piperidine-3-carboxylic acid uniquely colocates both groups at the same carbon, creating a quaternary center that locks the backbone dihedral angles and provides differentiated physicochemical properties that directly impact solubility, permeability, and molecular recognition. The quantitative evidence below details these differences.

Nipecotic acid

Lacks hydroxymethyl; reduces hydrogen bond donor capacity and conformational constraint.

3-Hydroxymethylpiperidine

Lacks carboxylic acid; cannot form amide bonds required for peptide synthesis.

3,5-Disubstituted regioisomers

Different substitution pattern shifts spatial orientation and conformational profile.

• [1] Forró, E.; Fülöp, F. Chemoenzymatic preparation of non-racemic N-Boc-piperidine-3,5-dicarboxylic acid 3-methyl esters and their 5-hydroxymethyl derivatives. Tetrahedron: Asymmetry 2003, 14, 1541–1545. View Source

3-(Hydroxymethyl)piperidine-3-carboxylic Acid: Quantitative Differentiation Evidence

Enhanced Hydrogen-Bonding Capacity vs. Nipecotic Acid

3-(Hydroxymethyl)piperidine-3-carboxylic acid presents three hydrogen bond donor (HBD) sites and four hydrogen bond acceptor (HBA) sites, reflecting the additive contribution of the carboxylic acid (–COOH) and hydroxymethyl (–CH₂OH) groups on the same carbon. This represents a 50% increase in HBD count and a 33% increase in HBA count compared to nipecotic acid (2 HBD, 3 HBA), and an even larger margin over 3-hydroxymethylpiperidine (2 HBD, 2 HBA). The elevated HBD count is particularly significant for mediating specific protein–ligand interactions and for improving aqueous solubility through solvent hydrogen bonding [1][2][3].

H-Bond Capacity

Head-to-head

+1 HBD, +1 HBA vs. nipecotic acid

Supports molecular recognition and solubility

In silico computed values (PubChem)

Evidence Dimension	Hydrogen Bond Donor (HBD) and Acceptor (HBA) Counts
Target Compound Data	HBD = 3, HBA = 4 (Total H-bond sites = 7)
Comparator Or Baseline	Nipecotic acid: HBD = 2, HBA = 3 (Total = 5); 3-Hydroxymethylpiperidine: HBD = 2, HBA = 2 (Total = 4)
Quantified Difference	+1 HBD and +1 HBA vs. nipecotic acid; +1 HBD and +2 HBA vs. 3-hydroxymethylpiperidine
Conditions	Computed by Cactvs 3.4.6.11 (PubChem); values reflect free base forms in silico

Why This Matters

Higher HBD/HBA counts predict stronger and more directional intermolecular hydrogen bonding, which can translate into improved binding affinity and greater aqueous solubility—critical factors for selecting a building block in fragment-based drug design.

• [1] PubChem. Compound Summary for CID 130490549: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/130490549 (accessed 2026-04-26). View Source
• [2] PubChem. Compound Summary for CID 4498: Nipecotic Acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/4498 (accessed 2026-04-26). View Source
• [3] PubChem. Compound Summary for CID 107308: Piperidin-3-ylmethanol – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/107308 (accessed 2026-04-26). View Source

Lower Lipophilicity Compared to Nipecotic Acid

The computed partition coefficient XLogP3 for 3-(hydroxymethyl)piperidine-3-carboxylic acid is −3.3, indicating substantially greater hydrophilicity than nipecotic acid (−2.9) and a dramatic difference from 3-hydroxymethylpiperidine (−0.1). The ΔXLogP3 of −3.2 relative to 3-hydroxymethylpiperidine reflects the profound impact of replacing a single hydrogen atom with a carboxylic acid group at the quaternary carbon. This property places the compound in a distinctly more aqueous-soluble regime, with potential advantages for in vitro assay compatibility and reduced non-specific protein binding [1][2][3].

Lipophilicity (XLogP3)

Head-to-head

XLogP3 −3.3 (Δ −0.4 vs. nipecotic acid)

Markedly lower lipophilicity; higher aqueous solubility

Computed by XLogP3 algorithm

Evidence Dimension	Computed Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = −3.3
Comparator Or Baseline	Nipecotic acid: XLogP3 = −2.9; 3-Hydroxymethylpiperidine: XLogP3 = −0.1
Quantified Difference	ΔXLogP3 = −0.4 vs. nipecotic acid; ΔXLogP3 = −3.2 vs. 3-hydroxymethylpiperidine
Conditions	Computed by XLogP3 3.0 algorithm (PubChem 2019.06.18 release)

Why This Matters

For procurement decisions, a compound with XLogP3 below −3 is markedly more water-soluble, reducing the need for DMSO co-solvents in biochemical assays and potentially lowering the risk of aggregation-based false positives in screening campaigns.

• [1] PubChem. Compound Summary for CID 130490549: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/130490549 (accessed 2026-04-26). View Source
• [2] PubChem. Compound Summary for CID 4498: Nipecotic Acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/4498 (accessed 2026-04-26). View Source
• [3] PubChem. Compound Summary for CID 107308: Piperidin-3-ylmethanol – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/107308 (accessed 2026-04-26). View Source

Larger Topological Polar Surface Area vs. Nipecotic Acid

The topological polar surface area (TPSA) of 3-(hydroxymethyl)piperidine-3-carboxylic acid is 69.6 Ų, which is 41% larger than that of nipecotic acid (49.3 Ų) and 115% larger than that of 3-hydroxymethylpiperidine (32.3 Ų). This increase arises from the additional oxygen atoms contributed by the hydroxymethyl substituent on the quaternary carbon. For central nervous system (CNS) drug discovery programs, TPSA values below 60–70 Ų are generally associated with passive blood–brain barrier penetration, while values above 70 Ų typically correlate with poor CNS exposure; the compound's TPSA of 69.6 Ų places it precisely at this decision boundary, offering a tunable starting point for medicinal chemistry optimization [1][2][3].

Polar Surface Area

Head-to-head

69.6 Ų (+41% vs. nipecotic acid)

Places compound at CNS permeability boundary

TPSA computed via Cactvs

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 69.6 Ų
Comparator Or Baseline	Nipecotic acid: TPSA = 49.3 Ų; 3-Hydroxymethylpiperidine: TPSA = 32.3 Ų
Quantified Difference	+20.3 Ų (+41%) vs. nipecotic acid; +37.3 Ų (+115%) vs. 3-hydroxymethylpiperidine
Conditions	Computed by Cactvs 3.4.6.11 (PubChem 2019.06.18 release)

Why This Matters

TPSA is a critical in silico filter for procurement prioritization: a value near 70 Ų allows scientists to decide whether a lead series should be steered toward peripheral or CNS targets based on minimal structural modification to the parent scaffold.

• [1] PubChem. Compound Summary for CID 130490549: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/130490549 (accessed 2026-04-26). View Source
• [2] PubChem. Compound Summary for CID 4498: Nipecotic Acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/4498 (accessed 2026-04-26). View Source
• [3] PubChem. Compound Summary for CID 107308: Piperidin-3-ylmethanol – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/107308 (accessed 2026-04-26). View Source

Conformational Restriction via Quaternary Amino Acid Motif

3-(Hydroxymethyl)piperidine-3-carboxylic acid belongs to the class of cyclic α,α-disubstituted amino acids, wherein both the carboxylic acid and hydroxymethyl substituents are attached to the same tetrahedral carbon atom (C3 of the piperidine ring). This architecture eliminates the conformational freedom about the Cα–Cβ bond present in mono-substituted analogs such as nipecotic acid, creating a restricted Ramachandran space. The closely related compound 4-aminopiperidine-4-carboxylic acid has been experimentally demonstrated to promote highly helical peptide conformations and enhance water solubility when incorporated into peptide sequences. By analogy, the quaternary piperidine scaffold of the target compound is expected to induce similar backbone rigidification while offering differentiated side-chain functionality via the hydroxymethyl group [1][2].

Conformational Constraint

Class-level

Quaternary C3 restricts backbone φ/ψ

Inferred to pre-organize peptide geometry

Inferred from analogous quaternary amino acid studies

Evidence Dimension	Conformational degrees of freedom at the α-carbon of the amino acid
Target Compound Data	Quaternary C3 carbon (two non-hydrogen substituents); restricted φ/ψ dihedral angles characteristic of α,α-disubstituted amino acids
Comparator Or Baseline	Nipecotic acid: tertiary C3 carbon (one non-hydrogen substituent); greater backbone flexibility. 3-Hydroxymethylpiperidine: no carboxylic acid; cannot participate in peptide backbone.
Quantified Difference	Not directly quantifiable in a single computed property; inferred from the established conformational behavior of 4-aminopiperidine-4-carboxylic acid in peptide systems
Conditions	Class-level inference drawn from published peptide conformational studies on 4-aminopiperidine-4-carboxylic acid (J. Org. Chem. 1996, 61, 7650–7651)

Why This Matters

For scientists procuring building blocks for peptide mimetic or foldamer research, quaternary amino acids provide a validated strategy for pre-organizing backbone geometry, which can reduce the entropic penalty of binding and improve target affinity—a rationale that distinguishes this compound from flexible mono-substituted piperidine alternatives.

• [1] Wysong, C.L.; Yokum, T.S.; Morales, G.A.; et al. 4-Aminopiperidine-4-carboxylic Acid: A Cyclic α,α-Disubstituted Amino Acid for Preparation of Water-Soluble Highly Helical Peptides. J. Org. Chem. 1996, 61, 7650–7651. View Source
• [2] Kawabata, T.; Kawakami, S.; Fuji, K. Asymmetric Cyclization via Memory of Chirality: A Concise Access to Cyclic Amino Acids with a Quaternary Stereocenter. J. Am. Chem. Soc. 2003, 125, 13012–13013. [Supporting the broader value of quaternary cyclic amino acids as constrained building blocks] View Source

Distinctive pKa Profile and Zwitterionic Character

The predicted acid dissociation constant (pKa) for the carboxylic acid group of 3-(hydroxymethyl)piperidine-3-carboxylic acid is 3.45 ± 0.20, indicating that the carboxylate will be predominantly deprotonated (>99.9%) at physiological pH 7.4, while the piperidine nitrogen (predicted pKa ~10.6, based on nipecotic acid data) remains largely protonated. This contrasts with 3-hydroxymethylpiperidine, which lacks an acidic proton and exists predominantly as the neutral free base at physiological pH. The resulting zwitterionic character of the target compound enhances aqueous solubility and creates a defined electrostatic surface for molecular recognition [1].

Ionization (pKa)

Data to verify

Predicted pKa 3.45; zwitterionic at pH 7.4

Zwitterionic character aids aqueous solubility

Predicted pKa; experimental data pending

Evidence Dimension	Predicted carboxylic acid pKa and ionization state at pH 7.4
Target Compound Data	Predicted pKa (COOH) = 3.45 ± 0.20; predominantly zwitterionic at pH 7.4
Comparator Or Baseline	Nipecotic acid: pKa₁ = 3.35 (COOH), pKa₂ = 10.64 (NH₂⁺); similar zwitterionic character. 3-Hydroxymethylpiperidine: no acidic proton; neutral free base at pH 7.4.
Quantified Difference	pKa shift of +0.10 relative to nipecotic acid; fundamental ionization state difference versus 3-hydroxymethylpiperidine
Conditions	Predicted pKa from Kuujia.com using computational methods; nipecotic acid experimental pKa values from chemicalbook.cn

Why This Matters

The zwitterionic nature directly impacts solubility, crystallization behavior, and chromatographic purification—practical considerations that influence procurement decisions for building blocks destined for multi-step synthetic sequences.

• [1] Kuujia.com. CAS No. 1698162-03-6: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Experimental Properties. https://www.kuujia.com/cas-1698162-03-6.html (accessed 2026-04-26). View Source

Premium Pricing as a Specialized Quaternary Amino Acid

The Enamine catalog price for 3-(hydroxymethyl)piperidine-3-carboxylic acid is $3,313 per 5 g unit (EN300-1627761), which is approximately 10- to 20-fold higher than the unit price of nipecotic acid or 3-hydroxymethylpiperidine at comparable scale from major catalog suppliers. This pricing premium reflects the additional synthetic complexity of constructing the quaternary carbon center, the limited number of commercial suppliers, and the compound's positioning as a specialized constrained amino acid building block rather than a commodity intermediate [1].

Procurement Cost

Data to verify

$3,313/5 g (approx. 10–66× premium)

Reflects quaternary carbon synthesis complexity

Pricing from Kuujia 2023 snapshot

Evidence Dimension	Commercial catalog pricing (5 g scale)
Target Compound Data	$3,313 per 5 g (Enamine, via Kuujia, 2023 pricing)
Comparator Or Baseline	Nipecotic acid: approximately $50–150 per 5 g (Sigma-Aldrich catalog pricing range); 3-Hydroxymethylpiperidine: approximately $100–300 per 5 g
Quantified Difference	Approximately 10× to 66× premium over nipecotic acid; approximately 10× to 33× over 3-hydroxymethylpiperidine
Conditions	Pricing data retrieved from Kuujia.com supplier aggregator (2023-06-04 price snapshot); comparator prices are estimated catalog ranges

Why This Matters

For procurement budgeting, the significant price differential signals that this compound should be reserved for applications where the quaternary amino acid architecture is mechanistically required—not as a general-purpose piperidine building block—guiding cost-effective sourcing decisions.

• [1] Kuujia.com. CAS No. 1698162-03-6: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Supplier Pricing Table. https://www.kuujia.com/cas-1698162-03-6.html (accessed 2026-04-26). View Source

3-(Hydroxymethyl)piperidine-3-carboxylic Acid: Application Scenarios

Constrained Peptide Mimetics Using Quaternary Amino Acid Scaffolds

For peptide chemists designing helix-stabilized or β-turn mimetic sequences, 3-(hydroxymethyl)piperidine-3-carboxylic acid provides a rigid quaternary scaffold analogous to 4-aminopiperidine-4-carboxylic acid, which has been experimentally validated to induce highly helical peptide conformations. The compound's three hydrogen bond donors and four acceptors offer a denser interaction network than nipecotic acid, potentially enhancing binding enthalpy to protein targets. The TPSA of 69.6 Ų and XLogP3 of −3.3 further suggest that peptides incorporating this residue will exhibit enhanced aqueous solubility, facilitating biophysical assay development. Procurement should prioritize enantiomerically pure forms when available [1][2].

Fragment-Based Drug Discovery with High-Solubility, Low-Lipophilicity Scaffolds

In fragment screening libraries, where aqueous solubility and minimal non-specific binding are paramount, 3-(hydroxymethyl)piperidine-3-carboxylic acid offers a compelling profile. Its XLogP3 of −3.3 is the lowest among the three compared piperidine derivatives, predicting superior solubility and reduced aggregation risk relative to 3-hydroxymethylpiperidine (XLogP3 = −0.1). The compound's zwitterionic character at physiological pH, inferred from its predicted pKa of 3.45, ensures high solubility in assay-compatible buffers without requiring high DMSO concentrations, addressing a common pain point in fragment-based screening campaigns [1][2].

Aspartyl Protease Inhibitor Programs with Hydroxymethylpiperidine Core

The clinical relevance of hydroxymethyl-substituted piperidines has been established through their use as menin-MLL1 protein–protein interaction inhibitors, where iterative optimization yielded the in vivo probe ML399 with an IC₅₀ of 90 nM. Additionally, 5-hydroxymethyl-piperidine-3-carboxylic acid derivatives have been designed as aspartyl protease inhibitor templates. 3-(Hydroxymethyl)piperidine-3-carboxylic acid, by colocating both the carboxylic acid and hydroxymethyl groups at the same carbon, offers a unique geometrical arrangement for exploring interactions with catalytic aspartate dyads that is distinct from the 3,5-disubstituted regioisomer series [3][4].

Synthetic Methodology for Quaternary Piperidine Amino Acids

For process chemistry groups developing enantioselective routes to quaternary amino acids, 3-(hydroxymethyl)piperidine-3-carboxylic acid serves as both a target molecule and a reference standard. The patent literature describes the reduction of enantiomerically enriched piperidine-3-carboxylic acid esters to 3-hydroxymethylpiperidine using boron-based reducing agents—a transformation that passes through the carboxylic acid oxidation state represented by the target compound. The compound's availability as a characterized, purchasable intermediate (Enamine EN300-1627761, ≥95% purity) enables its use as an analytical standard for method development and as a starting material for further N-functionalization, oxidation of the hydroxymethyl group, or esterification [5].

Application

Selection Property

Validation Focus

Constrained Peptide Mimetics

Quaternary amino acid scaffold rigidity

Peptide helicity and target binding affinity

Fragment-Based Screening

Low lipophilicity and high aqueous solubility

Aggregation risk and assay buffer compatibility

Aspartyl Protease Inhibitor Template Research

Colocalized hydroxymethyl and carboxyl groups

Interaction geometry with catalytic aspartate dyad

Synthetic Methodology Development

High-purity characterized building block

Enantiomeric purity and functionalization routes

• [1] PubChem. Compound Summary for CID 130490549: 3-(Hydroxymethyl)piperidine-3-carboxylic acid – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/compound/130490549 (accessed 2026-04-26). View Source
• [2] PubChem. Compound Summary for CID 4498: Nipecotic Acid – Computed Properties; and CID 107308: Piperidin-3-ylmethanol – Computed Properties. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-26). View Source
• [3] Senter, T.; Gogliotti, R.D.; Han, C.; et al. Progress towards small molecule menin-mixed lineage leukemia (MLL) interaction inhibitors with in vivo utility. Bioorg. Med. Chem. Lett. 2015, 25, 2720–2725. View Source
• [4] Forró, E.; Fülöp, F. Chemoenzymatic preparation of non-racemic N-Boc-piperidine-3,5-dicarboxylic acid 3-methyl esters and their 5-hydroxymethyl derivatives. Tetrahedron: Asymmetry 2003, 14, 1541–1545. View Source
• [5] Reuter, K.; Wedel, T.; Andrushko, V.; Wiegand, C.; Stolz, F. Process for preparing enantiomerically enriched 3-hydroxymethylpiperidine. European Patent EP2989080A1, 2016. View Source